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Compound of Interest

Compound Name: m-PEGS5-succinimidyl carbonate

Cat. No.: B609274

Essential Safety and Handling Guide for m-PEG5-
succinimidyl carbonate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with m-PEG5-succinimidyl
carbonate. Adherence to these protocols is essential for ensuring laboratory safety and
maintaining the integrity of the product.

Chemical and Physical Properties

The following table summarizes the key quantitative data for m-PEG5-succinimidyl

carbonate.
Property Value Citations
Molecular Formula C16H27NO10 [1112113114]
Molecular Weight 393.39 g/mol [11121[3114]
CAS Number 1058691-00-1 [L1[2113]14]
Purity >95% to 98% [2][5]
Storage Temperature -20°C (long-term) [1112][617118]
Shipping Temperature Ambient [1112][8]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b609274?utm_src=pdf-interest
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://www.benchchem.com/product/b609274?utm_src=pdf-body
https://adc.bocsci.com/product/m-peg5-succinimidyl-carbonate-cas-1058691-00-1-357725.html
https://broadpharm.com/product/bp-23729
https://pubchem.ncbi.nlm.nih.gov/compound/m-PEG5-succinimidyl-carbonate
https://www.chemicalbook.com/ChemicalProductProperty_CN_CB93373663.htm
https://adc.bocsci.com/product/m-peg5-succinimidyl-carbonate-cas-1058691-00-1-357725.html
https://broadpharm.com/product/bp-23729
https://pubchem.ncbi.nlm.nih.gov/compound/m-PEG5-succinimidyl-carbonate
https://www.chemicalbook.com/ChemicalProductProperty_CN_CB93373663.htm
https://adc.bocsci.com/product/m-peg5-succinimidyl-carbonate-cas-1058691-00-1-357725.html
https://broadpharm.com/product/bp-23729
https://pubchem.ncbi.nlm.nih.gov/compound/m-PEG5-succinimidyl-carbonate
https://www.chemicalbook.com/ChemicalProductProperty_CN_CB93373663.htm
https://broadpharm.com/product/bp-23729
https://www.myskinrecipes.com/shop/en/functionalized-peg-linkers/106269--m-peg5-succinimidyl-carbonate.html
https://adc.bocsci.com/product/m-peg5-succinimidyl-carbonate-cas-1058691-00-1-357725.html
https://broadpharm.com/product/bp-23729
https://www.interchim.fr/ft/W/WU1191.pdf
https://www.creative-biolabs.com/adc/m-peg5-succinimidyl-carbonate-6615.htm
https://broadpharm.com/product/bp-25250
https://adc.bocsci.com/product/m-peg5-succinimidyl-carbonate-cas-1058691-00-1-357725.html
https://broadpharm.com/product/bp-23729
https://broadpharm.com/product/bp-25250
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and use of m-PEG5-
succinimidyl carbonate in a laboratory setting.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Immediately transfer the product to a designated storage area. For long-term
stability, store the container at -20°C in a dry, inert environment.[1][2][6][7][8] The container
should be tightly sealed to protect it from moisture and light, as exposure can lead to
hydrolysis and degradation of the reactive succinimidyl carbonate group.[1][6]

Personal Protective Equipment (PPE)

Although not classified as a hazardous substance under Regulation (EC) No. 1272/2008, its
toxicological properties have not been fully investigated.[9] Therefore, standard laboratory
precautions and the following PPE are mandatory:

PPE Type Specification Citations
Eye Protection Chemical safety goggles [9][10]
Hand Protection Chemical-resistant gloves [9][10]

Use in a well-ventilated area
Respiratory Protection with local exhaust. Avoid [9][10]

inhaling vapor or gas.

Lab Coat Standard laboratory coat

Handling and Experimental Use

e Environment: Handle the compound in a well-ventilated area, preferably under a chemical
fume hood.

e Preparation: Allow the container to warm to room temperature before opening to prevent
condensation of moisture, which can hydrolyze the product.[1] For best results and stability,
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prepare solutions fresh just before use.[6]

e Weighing and Dispensing: Conduct these activities in a controlled environment to minimize
exposure and contamination.

o Reactivity: m-PEG5-succinimidyl carbonate reacts with primary amines to form stable
carbamate linkages.[1][2] Avoid contact with strong oxidizing agents.[9][10]

Spill Management

In the event of a spill:

Ensure the area is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth.[9][10]

Collect the absorbed material and place it into a designated chemical waste container.[9][10]

Do not flush spills down the sewer.[9][10]

First Aid Measures
Exposure Route First Aid Protocol Citations

Move the individual to fresh air.
Inhalation If breathing is difficult, provide [9]

artificial respiration.

Wash the affected area
Skin Contact thoroughly with soap and [9]

plenty of water.

Flush eyes with water as a
Eye Contact _ [°]
precaution.

Rinse the mouth with water.
Ingestion Never give anything by mouth [9]

to an unconscious person.
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Disposal
o All waste material, including empty containers and contaminated items, should be placed in

a sealed, labeled chemical waste container.

» Dispose of the chemical waste in accordance with local, state, and federal environmental

regulations.[9][10]

Safe Handling Workflow

The following diagram illustrates the key decision points and safety protocols for handling m-
PEG5-succinimidyl carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling m-PEG5-
succinimidyl carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609274#personal-protective-equipment-for-handling-
m-peg5-succinimidyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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